5-Iodo-4-phenyl-thiazol-2-ylamine

• Molecular Formula: C9H7IN2S
• Molecular Weight: 302.14 g/mol
• IUPAC Name: 5-iodo-4-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C9H7IN2S/c10-8-7(12-9(11)13-8)6-4-2-1-3-5-6/h1-5H,(H2,11,12)
• InChI Key: GWJYQUZTPFCXNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)N)I

Description

5-Iodo-4-phenyl-thiazol-2-ylamine is a useful research compound. Its molecular formula is C9H7IN2S and its molecular weight is 302.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Phenyl-thiazol-2-ylamine (0.881 g, 5.00 mmol) was dissolved in 10 mL of CH2Cl2 and 2 mL of acetic acid and treated at 0° C. with iodine monochloride (5.25 mL of 1M in CH2Cl2, 1.05 eq.) and kept at this temperature for 0.5 h. Pouring onto crashed ice/Na2CO3, twofold extraction with ethyl acetate, washing with water and brine, drying over sodium sulfate, and evaporation to dryness produced 1.60 g of the title compound as dark brown gum, sufficiently pure to be used for the next step.